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Compound of Interest

Compound Name: Potassium indigotrisulfonate

Cat. No.: B1211095 Get Quote

Introduction

Potassium indigotrisulfonate (C₁₆H₇K₃N₂O₁₁S₃) is a sulfonated derivative of indigo dye.[1][2]

While its primary and well-documented application is as a highly effective ozone-scavenging

agent for the colorimetric determination of ozone in aqueous and atmospheric samples, it also

possesses properties that make it suitable for use as a redox indicator in certain titrimetric

analyses.[3][4] Its distinct color change upon oxidation or reduction allows for the visual

determination of the endpoint in redox titrations.

Principle of Operation

The functionality of potassium indigotrisulfonate as a redox indicator is based on the

reversible oxidation-reduction of the indigo dye core. The oxidized form of the indicator is a

deep blue, while its reduced form is a pale yellow or colorless solution. This color change is

sharp and discernible, making it a viable option for monitoring the equivalence point in titrations

where the potential change is compatible with the indicator's transition potential. While the

standard redox potential for potassium indigotrisulfonate is not widely reported in the

literature, its application in titrations involving strong oxidizing agents suggests its utility in

relevant potential ranges.

Applications

The most prominent application of potassium indigotrisulfonate is in environmental and

analytical chemistry for the quantification of ozone.[3][4] In this method, the blue indicator
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solution is decolorized by ozone, and the change in absorbance at approximately 600 nm is

proportional to the ozone concentration.

As a redox indicator, it can be employed in iodometric titrations. A notable example is the

determination of the concentration of sodium hypochlorite (the active ingredient in bleach) or

other sources of residual chlorine. In this type of analysis, the analyte (hypochlorite) is treated

with an excess of potassium iodide in an acidic solution to liberate iodine (I₂). This liberated

iodine is then titrated with a standard solution of a reducing agent, typically sodium thiosulfate

(Na₂S₂O₃). Potassium indigotrisulfonate can be used to detect the endpoint of this titration.

The indicator remains in its blue oxidized state in the presence of iodine. Once all the iodine

has been consumed by the thiosulfate titrant, the excess thiosulfate reduces the indicator to its

colorless form, signaling the endpoint of the titration.

Data Presentation
Physicochemical Properties of Potassium Indigotrisulfonate

Property Value

Synonyms
5,5′,7-Indigotrisulfonic acid tripotassium salt,

Indigo-5,5′,7-trisulfonic acid tripotassium salt

CAS Number 67627-18-3[2]

Molecular Formula C₁₆H₇K₃N₂O₁₁S₃[1][2]

Molecular Weight 616.72 g/mol [1]

Appearance Dark blue crystalline powder or chunks[2]

λmax ~600 nm[2]

Solubility in Water 0.1%[2]

Redox Indicator Properties
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Property Description

Oxidized Form Blue

Reduced Form Colorless/Pale Yellow

Standard Redox Potential (E°) Not readily available in the literature

Experimental Protocols
Protocol: Determination of Sodium Hypochlorite in Commercial Bleach via Iodometric Titration

using Potassium Indigotrisulfonate Indicator

This protocol details the procedure for determining the concentration of sodium hypochlorite

(NaOCl) in a commercial bleach solution. The method involves the reaction of hypochlorite with

an excess of potassium iodide to produce iodine, followed by the titration of the liberated iodine

with a standardized sodium thiosulfate solution.

1. Preparation of Reagents

0.1 M Sodium Thiosulfate (Na₂S₂O₃) Solution:

Dissolve approximately 25 g of sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O) in 1 L of

distilled or deionized water.

Add 0.1 g of sodium carbonate (Na₂CO₃) as a stabilizer.

Store in a dark, well-stoppered bottle. This solution should be standardized against a

primary standard like potassium iodate (KIO₃) before use.

10% (w/v) Potassium Iodide (KI) Solution:

Dissolve 10 g of potassium iodide in 100 mL of distilled or deionized water.

Prepare this solution fresh, as it can slowly oxidize upon exposure to air and light.

2 M Sulfuric Acid (H₂SO₄):
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Slowly and with constant stirring, add 111 mL of concentrated sulfuric acid to

approximately 800 mL of distilled or deionized water in a large beaker placed in an ice

bath.

Once cooled to room temperature, carefully transfer the solution to a 1 L volumetric flask

and dilute to the mark with distilled water.

Potassium Indigotrisulfonate Indicator Solution (0.1% w/v):

Dissolve 0.1 g of potassium indigotrisulfonate in 100 mL of distilled or deionized water.

Gentle heating may be required to facilitate dissolution.

2. Dilution of Bleach Sample

Accurately pipette 10.00 mL of the commercial bleach solution into a 100 mL volumetric

flask.

Dilute to the mark with distilled or deionized water, cap the flask, and invert several times to

ensure thorough mixing.

3. Titration Procedure

Pipette 25.00 mL of the diluted bleach solution into a 250 mL Erlenmeyer flask.

Add 20 mL of the 10% potassium iodide solution to the flask.

Carefully add 10 mL of 2 M sulfuric acid. The solution will turn a dark reddish-brown due to

the liberation of iodine.

Reaction: OCl⁻ + 2I⁻ + 2H⁺ → I₂ + Cl⁻ + H₂O

Immediately begin titrating with the standardized 0.1 M sodium thiosulfate solution. Swirl the

flask continuously.

Continue the titration until the reddish-brown color of the iodine fades to a pale yellow.

Add 5-6 drops of the potassium indigotrisulfonate indicator solution. The solution will turn

a deep blue color.
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Continue titrating dropwise with the sodium thiosulfate solution, swirling constantly, until the

blue color disappears and the solution becomes colorless. This is the endpoint of the

titration.

Reaction: I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻

Record the final volume of the sodium thiosulfate solution used.

Repeat the titration with two more aliquots of the diluted bleach solution to ensure precision.

The results should be concordant (within 0.1 mL of each other).

4. Calculation of Sodium Hypochlorite Concentration

Calculate the average volume of Na₂S₂O₃ used:

Average Volume = (Volume₁ + Volume₂ + Volume₃) / 3

Calculate the moles of Na₂S₂O₃ used:

Moles of Na₂S₂O₃ = Molarity of Na₂S₂O₃ × Average Volume of Na₂S₂O₃ (in L)

Calculate the moles of I₂ that reacted:

From the stoichiometry of the titration reaction (I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻), the mole

ratio of I₂ to S₂O₃²⁻ is 1:2.

Moles of I₂ = (Moles of Na₂S₂O₃) / 2

Calculate the moles of NaOCl in the diluted bleach sample:

From the stoichiometry of the initial reaction (OCl⁻ + 2I⁻ + 2H⁺ → I₂ + Cl⁻ + H₂O), the

mole ratio of OCl⁻ to I₂ is 1:1.

Moles of NaOCl = Moles of I₂

Calculate the concentration of NaOCl in the diluted bleach:
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Molarity of diluted NaOCl = (Moles of NaOCl) / Volume of diluted bleach sample (in L, i.e.,

0.025 L)

Calculate the concentration of NaOCl in the original commercial bleach:

Taking into account the 1:10 dilution:

Molarity of original NaOCl = Molarity of diluted NaOCl × 10

Mandatory Visualization
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Caption: Experimental workflow for the iodometric titration of sodium hypochlorite using

potassium indigotrisulfonate as an indicator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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